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Compound of Interest

Compound Name: Disperse red 56
CAS No.: 12637-13-7
Cat. No.: B1175085
Get Quote
Introduction

Disperse Red 56 is a single azo dye used in the textile industry for coloring polyester and
acetate fibers.[1] Given the widespread use of azo dyes and potential for human exposure,
evaluating their cytotoxic effects is crucial for risk assessment. While direct in vitro cytotoxicity
data for Disperse Red 56 is limited in publicly available literature, this document provides a
comprehensive guide for researchers, scientists, and drug development professionals to
assess its potential toxicity.

This guide leverages data from structurally related azo dyes, such as Disperse Red 1, to infer
potential cytotoxic mechanisms and provide robust experimental protocols for in vitro analysis.
The protocols detailed herein for the MTT and Neutral Red assays are standard methods for
evaluating cell viability and cytotoxicity of xenobiotics.

Comparative Cytotoxicity Data of Related Disperse
Dyes
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Quantitative cytotoxicity data for Disperse Red 56 is not readily available. However, studies on

other disperse dyes, particularly other red azo dyes, provide valuable context for potential

toxicity ranges and susceptible cell lines. The following table summarizes cytotoxicity data for

Disperse Red 1 and Disperse Red 13.
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Note: The presence of a chlorine substituent in Disperse Red 13 was suggested to decrease its

mutagenicity compared to Disperse Red 1.[2] This highlights how small structural differences

can significantly impact cytotoxicity.

Hypothesized Signaling Pathway for Azo Dye-

Induced Cytotoxicity
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The cytotoxic and genotoxic effects of some azo dyes are attributed to the metabolic reduction
of the azo bond, which can lead to the formation of aromatic amines.[4] These metabolites can
induce oxidative stress and damage DNA. The following diagram illustrates a hypothesized
signaling pathway for cytotoxicity induced by an azo dye like Disperse Red 56.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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